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Compound of Interest

Compound Name: Diethyl isobutylmalonate

Cat. No.: B158218

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the core physical properties of
Diethyl isobutylmalonate, a key intermediate in pharmaceutical synthesis. The information is
presented to support research, development, and quality control activities.

Chemical Identity and Structure

o |[UPAC Name: diethyl 2-(2-methylpropyl)propanedioate[1]
e Synonyms: Diethyl 2-isobutylmalonate, Isobutylmalonic acid diethyl ester[2]
« CAS Number: 10203-58-4[1][2]
e Molecular Formula: C11H2004[1][2]
e Molecular Weight: 216.27 g/mol [1]
e Chemical Structure:
Click to download full resolution via product page

Caption: Chemical structure of Diethyl isobutylmalonate.

Quantitative Physical Properties
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A summary of the key physical properties of Diethyl isobutylmalonate is presented in the

table below for easy reference and comparison.

Physical Property Value Reference(s)

Molecular Weight 216.27 g/mol [1112]

Boiling Point 225 °C [3]

110-112 °C at 10 mmHg [4]

113-116 °C at 16 mmHg [2]

Density 0.97 g/cm?3 [41[5]

Refractive Index 1.4220 [415]

Flash Point 225 °C [4115]
Immiscible in water. Soluble in

Solubility Chloroform and Methanol [5]

(Slightly).

Vapor Pressure

0.0167 mmHg at 25 °C

[5]16]

Experimental Protocols

Detailed methodologies for the determination of key physical properties are outlined below.

These protocols are based on standard laboratory procedures.

3.1. Synthesis of Diethyl Isobutylmalonate

This protocol describes a common method for the laboratory synthesis of Diethyl

isobutylmalonate.
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Caption: Synthesis workflow for Diethyl isobutylmalonate.
Protocol:

o Sodium Ethoxide Preparation: In a suitable reaction vessel equipped with a stirrer and a
reflux condenser, dissolve sodium metal (1.0 equivalent) in anhydrous ethanol under an inert
atmosphere.

o Enolate Formation: To the freshly prepared sodium ethoxide solution, add diethyl malonate
(1.0 equivalent) dropwise at room temperature with stirring.

» Alkylation: Following the formation of the diethyl malonate enolate, add isobutyl bromide (1.0
equivalent) to the reaction mixture.

» Reflux: Heat the mixture to reflux and maintain for several hours until the reaction is
complete, as monitored by a suitable technique such as thin-layer chromatography (TLC).

o Work-up: After cooling, evaporate the ethanol under reduced pressure. To the residue, add
water and extract the product with an organic solvent like ethyl acetate.
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 Purification: Dry the combined organic extracts over anhydrous sodium sulfate, filter, and
concentrate under reduced pressure. The crude product is then purified by vacuum
distillation to yield pure Diethyl isobutylmalonate.[7]

3.2. Determination of Boiling Point
The boiling point can be determined using a micro-boiling point apparatus or by distillation.
Apparatus:

Small test tube

Capillary tube (sealed at one end)

Thermometer

Heating bath (e.g., oil bath or heating block)

Procedure:

Place a small amount of Diethyl isobutylmalonate into the small test tube.

« Invert the capillary tube (sealed end up) and place it inside the test tube containing the
sample.

e Secure the test tube to the thermometer and immerse them in the heating bath.
e Heat the bath gradually and observe the capillary tube.

o A stream of bubbles will emerge from the open end of the capillary tube as the liquid's vapor
pressure increases.

e The boiling point is the temperature at which the stream of bubbles is rapid and continuous,
and upon slight cooling, the liquid just begins to enter the capillary tube.

3.3. Determination of Density
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The density of Diethyl isobutylmalonate can be accurately measured using a pycnometer or
a digital density meter according to standard methods like ASTM D1475 or ASTM D4052.

Apparatus:

¢ Pycnometer (a glass flask with a precise volume)

e Analytical balance

e Thermostatic bath

Procedure (using a pycnometer):

e Thoroughly clean and dry the pycnometer and weigh it accurately (m1).

« Fill the pycnometer with distilled water of a known temperature and weigh it again (mz2).

o Empty and dry the pycnometer, then fill it with Diethyl isobutylmalonate at the same
temperature and weigh it (ms).

e The density (p) of the sample is calculated using the formula: p_sample = [(ms3 - m1) / (mz -
m1)] * p_water

3.4. Determination of Refractive Index

The refractive index is measured using an Abbe refractometer.
Apparatus:

e Abbe refractometer

o Constant temperature water bath

e Dropper

Procedure:

o Calibrate the Abbe refractometer using a standard liquid with a known refractive index (e.g.,
distilled water).
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e Ensure the prism surfaces are clean and dry.
e Place a few drops of Diethyl isobutylmalonate onto the lower prism.

o Close the prisms and allow the sample to equilibrate to the desired temperature (commonly
20°C or 25°C) by circulating water from the constant temperature bath.

o Adjust the instrument to bring the dividing line between the light and dark fields into sharp
focus at the crosshairs of the eyepiece.

o Read the refractive index directly from the instrument's scale.
3.5. Determination of Flash Point

The flash point can be determined using a closed-cup apparatus, such as a Pensky-Martens or
Tag Closed-Cup tester, following standard methods like ASTM D93 or ASTM D56.

Apparatus:

o Pensky-Martens closed-cup flash point tester

Procedure:

e Place the sample of Diethyl isobutylmalonate into the test cup of the apparatus.
» Heat the sample at a slow, constant rate while stirring.

o At specified temperature intervals, introduce an ignition source (a small flame) into the vapor
space above the liquid.

e The flash point is the lowest temperature at which the application of the ignition source
causes the vapors of the sample to ignite momentarily.

3.6. Determination of Solubility
A gualitative assessment of solubility can be performed as follows:

Procedure:
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o Water Solubility: To a small test tube containing a known volume (e.g., 1 mL) of distilled
water, add a small, measured amount of Diethyl isobutylmalonate (e.g., 0.1 mL). Shake
the mixture vigorously. Observe if the substance dissolves completely, forms a separate
layer (immiscible), or is partially soluble.

o Organic Solvent Solubility: Repeat the process with other solvents such as chloroform and
methanol to determine its solubility in common organic media.

Safety Information
» Hazard Statements: May be harmful if swallowed. Causes eye irritation.

e Precautionary Statements: Wear protective gloves, protective clothing, and eye protection.
Wash hands thoroughly after handling.

o For detailed safety information, refer to the Safety Data Sheet (SDS).[6][8]

This guide provides essential physical property data and standardized methodologies for
Diethyl isobutylmalonate to aid researchers and professionals in its handling, application, and
development.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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e To cite this document: BenchChem. [An In-depth Technical Guide to the Physical Properties
of Diethyl Isobutylmalonate]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b158218#physical-properties-of-diethyl-
isobutylmalonate]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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